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Compound of Interest

Compound Name: 2-(Methyilthio)phenylboronic acid

Cat. No.: B061120

Essential Safety and Handling Guide for 2-
(Methylthio)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2-(Methylthio)phenylboronic acid (CAS RN: 168618-42-6). Adherence to these
guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information

2-(Methylthio)phenylboronic acid is a compound that requires careful handling due to its
potential health effects. It is classified as causing skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2][3] It is also harmful if swallowed.[1][4]

Hazard Identification:

Hazard Statement Classification

H302 - Harmful if swallowed Acute toxicity (Oral)

H315 - Causes skin irritation Skin Corrosion/Irritation

H319 - Causes serious eye irritation Serious Eye Damage/Irritation

H335 - May cause respiratory irritation Specific target organ toxicity (single exposure)
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Key Physical and Chemical Properties:

Property Value

Appearance White to very pale yellow crystal or powder[2]
Molecular Formula C7HsBO2S

Molecular Weight 168.02 g/mol

Melting Point 77-83 °C

Storage Temperature 2-8°C[5]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 2-(Methylthio)phenylboronic acid.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[6][7][8]

Protects eyes from dust
particles and potential
splashes.[6][7]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[6][7]

Prevents skin contact with the

compound.[6][7]

Body Protection

A laboratory coat, fully
buttoned, along with long

pants and closed-toe shoes.[6]

[7]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid to prevent

inhalation of dust.[7]

Minimizes the risk of

respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is crucial for the safe handling of 2-
(Methylthio)phenylboronic acid.

1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning
work.[6][9]

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[6][10]

e The work area should be clean and free of clutter.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Chemical:

o Keep the container of 2-(Methylthio)phenylboronic acid tightly closed when not in use.[2]

[31[7]

e Avoid generating dust when transferring the solid.[4][7][11] Use appropriate tools, such as a
spatula, for transfers.[7]

e For weighing, do so in a fume hood or a ventilated balance enclosure.
e When dissolving, add the solid to the solvent slowly to avoid splashing.
4. Post-Handling:

o Clean the work area to remove any residual chemical.

» Remove PPE carefully to avoid contaminating skin.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

[41071€]
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Caption: Workflow for safely handling 2-(Methylthio)phenylboronic acid.

Disposal Plan
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All waste generated from the use of 2-(Methylthio)phenylboronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.

Waste Collection:

o Collect all chemical waste in a designated, labeled, and sealed container for hazardous
waste.[6]

» Do not mix with other waste.[4] Handle uncleaned containers as you would the product itself.

[4]
Disposal Method:

» Dispose of all chemical waste in accordance with federal, state, and local regulations.[4][6]
Do not pour waste down the drain.[6][10]

e One option for disposal is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber system.[2]

 Alternatively, the material can be taken to a licensed chemical destruction plant.[12]

Waste Collection
Collect in Labeled,
Sealed Container

Ready for Disposal

f Disposal h
Dispose According to
Regulations
ption 1 Option 2
(Chemical Incineration) (Licensed Destruction Plant)
- J
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Caption: Disposal plan for 2-(Methylthio)phenylboronic acid waste.
Spill Response
In the event of a spill, follow these procedural steps:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]
» Ventilate: Ensure the area is well-ventilated, if it is safe to do s0.[6]

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill.[6] Avoid raising dust.[4][6][11]

o Collect: Sweep or vacuum up the material and place it into a suitable, labeled container for
disposal.[2][3][8]

o Clean: Clean the affected area thoroughly.[4][11]

o PPE: Ensure proper personal protective equipment is worn during the entire cleanup
process.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Methylthio)phenylboronic acid, 97%, Thermo Scientific 1 g | Buy Online | Thermo
Scientific Acros | Fisher Scientific [fishersci.at]

2. tcichemicals.com [tcichemicals.com]

3. fishersci.com [fishersci.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. 2-(Methylthio)phenylboronic acid [myskinrecipes.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b061120?utm_src=pdf-body-img
https://www.benchchem.com/product/b061120?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/p20009?userType=undefined
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/456802
https://www.tcichemicals.com/BE/en/sds/M1570_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2345406&productDescription=4-METHLTHIO+BNZENEBORNIC+A+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/p20009?userType=undefined
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/456802
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/product/b061120?utm_src=pdf-custom-synthesis
https://www.fishersci.at/shop/products/2-methylthio-phenylboronic-acid-97-thermo-scientific/10004587
https://www.fishersci.at/shop/products/2-methylthio-phenylboronic-acid-97-thermo-scientific/10004587
https://www.tcichemicals.com/BE/en/sds/M1570_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2345406&productDescription=4-METHLTHIO+BNZENEBORNIC+A+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/p20009?userType=undefined
https://www.myskinrecipes.com/shop/en/boronic-acids/89859--2-methylthiophenylboronic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e 6. benchchem.com [benchchem.com]

e 7. benchchem.com [benchchem.com]

e 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 9. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

e 10. aksci.com [aksci.com]
e 11. sigmaaldrich.cn [sigmaaldrich.cn]

e 12. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Methylthio)phenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061120#personal-protective-equipment-for-handling-

2-methylthio-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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